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Compound of Interest

Compound Name: Sodium D-Gluconate-1-13C

Cat. No.: B12402388

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for Sodium D-Gluconate-1-13C, including personal protective
equipment (PPE), operational protocols, and disposal plans to foster a secure laboratory
environment.

Personal Protective Equipment (PPE)

When handling Sodium D-Gluconate-1-13C, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The recommended PPE is
summarized in the table below.

PPE Category Recommended Equipment
Eye/Face Protection Safety glasses or chemical safety goggles.[1][2]
Hand Protection Impervious gloves (e.g., rubber or PVC).[1][3]

) ] Laboratory coat, overalls, and closed-toe safety
Skin/Body Protection h
shoes.

) ) Use a mask or particulate respirator, especially
Respiratory Protection ] o ]
when handling powder to avoid inhaling dust.

Operational Plan and Handling Procedures
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Adherence to a standardized operational plan is critical for the safe handling of Sodium D-
Gluconate-1-13C.

1. Preparation:
e Ensure that a safety shower and eyewash station are readily accessible.

e Work in a well-ventilated area, such as a fume hood, to minimize inhalation of any dust
particles.

» Before handling, inspect all PPE for integrity.

o Have all necessary equipment (spatulas, weighing paper, containers) ready to minimize
handling time.

2. Handling:

e Avoid generating dust when handling the solid compound. If appropriate, moisten the
substance to prevent dusting.

e Use non-sparking tools to prevent ignition sources.

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling the material.

3. Storage:

» Store in a tightly closed, original container in a cool, dry, and well-ventilated place.
o Keep away from heat, sparks, and open flames.

» Store away from incompatible materials, such as strong oxidizing agents.

Accidental Release and First Aid Measures

Accidental Release:
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In case of a spill, immediately isolate the area.
Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep or vacuum the material and place it into a labeled container
for disposal. Avoid generating dust.

Prevent the spilled material from entering drains or waterways.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and
wash it before reuse. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Disposal Plan

Proper disposal of Sodium D-Gluconate-1-13C and its containers is essential to prevent

environmental contamination.

e Product Disposal: Dispose of the waste material at a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing. Do not allow the product to enter
drains, water sources, or sewer systems. All disposal practices must be in accordance with
local, state, and federal regulations.

Contaminated Packaging: Triple rinse (or equivalent) the container and offer it for recycling
or reconditioning. Alternatively, puncture the packaging to make it unusable for other
purposes before disposal. Handle contaminated packaging in the same manner as the
substance itself.
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Workflow for Safe Handling of Sodium D-Gluconate-
1-13C
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Caption: Workflow for the safe handling of Sodium D-Gluconate-1-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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